Cas no 1493259-67-8 (2(4H)-Cyclopentapyrazoleacetic acid, 3-amino-5,6-dihydro-)
2(4H)-Cyclopentapyrazoleacetic acid, 3-amino-5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 2(4H)-Cyclopentapyrazoleacetic acid, 3-amino-5,6-dihydro-
- 2-(3-Amino-5,6-dihydrocyclopenta[c]pyrazol-2(4h)-yl)acetic acid
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- Inchi: 1S/C8H11N3O2/c9-8-5-2-1-3-6(5)10-11(8)4-7(12)13/h1-4,9H2,(H,12,13)
- InChI Key: OLXTUGKHTVRXCW-UHFFFAOYSA-N
- SMILES: N1(CC(O)=O)C(N)=C2CCCC2=N1
Experimental Properties
- Density: 1.63±0.1 g/cm3(Predicted)
- Boiling Point: 450.7±45.0 °C(Predicted)
- pka: 2.54±0.10(Predicted)
2(4H)-Cyclopentapyrazoleacetic acid, 3-amino-5,6-dihydro- Pricemore >>
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2(4H)-Cyclopentapyrazoleacetic acid, 3-amino-5,6-dihydro- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2(4H)-Cyclopentapyrazoleacetic acid, 3-amino-5,6-dihydro-
2(4H)-Cyclopentapyrazoleacetic Acid, 3-Amino-5,6-Dihydro: A Comprehensive Overview
2(4H)-Cyclopentapyrazoleacetic acid, 3-amino-5,6-dihydro (CAS No. 1493259-67-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopentapyrazole derivatives, which have been extensively studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a cyclopentapyrazole ring system with an acetic acid substituent and an amino group at specific positions, making it a unique molecule with diverse functional groups.
The synthesis of 2(4H)-cyclopentapyrazoleacetic acid involves a series of intricate organic reactions, including cyclization and substitution processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity. Researchers have also explored various strategies to modify the substituents on the cyclopentapyrazole ring, thereby expanding its chemical diversity and potential applications.
One of the most promising areas of research involving 3-amino-5,6-dihydro-cyclopentapyrazoleacetic acid is its role in drug development. Studies have shown that this compound exhibits potent biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit key enzymes involved in inflammation pathways, making it a potential candidate for treating inflammatory diseases such as arthritis.
In addition to its pharmacological applications, cyclopentapyrazoleacetic acid derivatives have also been investigated for their use in agrochemicals. Due to their ability to interact with various biochemical pathways, these compounds show promise as plant growth regulators or pest control agents. Researchers are currently exploring the mechanism of action of these compounds in plant systems to better understand their potential agricultural applications.
The structural versatility of 2(4H)-cyclopentapyrazoleacetic acid has also made it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials with unique electronic properties. For example, recent studies have highlighted its potential as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.
The latest research on cyclopentapyrazole derivatives has focused on understanding their interaction with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and molecular modeling have been employed to study the binding modes of these compounds with target proteins. This information is crucial for designing more effective drugs with improved bioavailability and reduced side effects.
In conclusion, CAS No. 1493259-67-8, or 2(4H)-cyclopentapyrazoleacetic acid, represents a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and diverse functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.
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